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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B1212664

Essential Safety and Handling Guide for L-
Menthyl Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of L-Menthyl acetate, a common compound in the flavor, fragrance, and
pharmaceutical industries. Adherence to these procedures is critical for minimizing risks and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling L-Menthyl acetate, the use of appropriate personal protective equipment is
mandatory to prevent skin and eye contact, and inhalation of vapors.[1][2][3]
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PPE Category Item Specification

Conforming to EN166 (EU) or
NIOSH (US) approved

Eye/Face Protection Safety Glasses standards. A face shield may
be necessary if there is a

splashing hazard.[3]

Impermeable, chemical-
resistant gloves (e.g., nitrile
_ _ rubber) that satisfy the
Hand Protection Protective Gloves o )
specifications of Regulation
(EV) 2016/425 and the

standard EN 374.[1][3]

Impervious clothing or a lab
] ] coat should be worn.[3][4]
Body Protection Lab Coat/Clothing o
Closed work clothing is

recommended.[5]

In case of insufficient
ventilation or the formation of
) ) ) vapors, a NIOSH-certified (or
Respiratory Protection Respirator ) ) ]
equivalent) respirator with an
organic vapor cartridge is

necessary.[1][3]

Safety and Handling Protocols

Proper handling and storage are crucial for maintaining the stability of L-Menthyl acetate and
ensuring a safe working environment.

Handling:
o Work in a well-ventilated area to avoid the buildup of vapors.[1]
» Avoid contact with skin and eyes.[1][2]

e Do not inhale vapors, mist, or gas.[2][3][6]
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Keep away from heat, sparks, open flames, and hot surfaces.[1][5] No smoking in the
handling area.[1]

Take precautionary measures against static discharge.[1][5]

Do not eat, drink, or smoke when using this product.[1][5]

Wash hands thoroughly before breaks and at the end of a shift.[3][5]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][5][7]

» Keep the container tightly closed.[1][2][5]

o Store away from direct sunlight and extreme temperatures.[7]

e Ground and bond the container and receiving equipment.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.

Accidental Release:

Evacuate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[1]

[3]

o Containment: For small spills, use an inert absorbent material such as sand, silica gel, or
sawdust.[1] For large spills, dike the area to prevent spreading.

o Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[2]

e Environmental Protection: Prevent the spill from entering drains, surface water, or
groundwater.[1][2][5]

Disposal:
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» Dispose of L-Menthyl acetate and its container in accordance with local, state, and federal
regulations.[1]

e Do not dispose of it into drainage systems or the environment.[1]

o Contaminated packaging should be handled in the same way as the product itself and taken
to an approved waste handling site for recycling or disposal.[1][8]

Quantitative Data

The following table summarizes key quantitative data for L-Menthyl acetate.

Property Value

Molecular Formula C12H2202[9]

Molecular Weight 198.30 g/mol [4][9]
Appearance Colorless liquid[9][10]

Boiling Point 227-232 °C[9]

Flash Point 92.22 °C (198 °F)[11]

Density 0.919 - 0.922 g/mL at 25 °C[9]
Oral LD50 (Rat) > 5,000 mg/kg

Dermal LD50 (Rabbit) > 5,000 mg/kg

Note: Detailed experimental protocols for the cited toxicity studies are not available in the
provided search results. The data is based on information from safety data sheets.

Workflow for Safe Handling of L-Menthyl Acetate
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Store after use

Workflow for Safe Handling of L-Menthyl Acetate
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Caption: Logical workflow for the safe handling of L-Menthyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-I-menthyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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